Cas no 168104-48-1 (1H-Indole, 3-butyl-2-phenyl-)
1H-Indole, 3-butyl-2-phenyl- structure
Product Name:1H-Indole, 3-butyl-2-phenyl-
CAS No:168104-48-1
MF:C18H19N
MW:249.350164651871
CID:1349186
Update Time:2024-08-17
1H-Indole, 3-butyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-butyl-2-phenyl-
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- Inchi: 1S/C18H19N/c1-2-3-11-16-15-12-7-8-13-17(15)19-18(16)14-9-5-4-6-10-14/h4-10,12-13,19H,2-3,11H2,1H3
- InChI Key: MCNODFKTRAXEPG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(CCCC)=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 249.15187
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Melting Point: 57-59 °C
- Boiling Point: 439.5±24.0 °C(Predicted)
- PSA: 15.79
- pka: 17.14±0.30(Predicted)
1H-Indole, 3-butyl-2-phenyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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